Cas no 90085-57-7 (2,3,3-Trimethylpent-1-en-4-yne)

• Product Name: 2,3,3-Trimethylpent-1-en-4-yne
• CAS No: 90085-57-7
• MF: C₈H₁₂
• MW: 108.180882453918
• CID: 5920547
• PubChem ID: 23186459
• Update Time: 2025-11-02

2,3,3-Trimethylpent-1-en-4-yne Chemical and Physical Properties

Names and Identifiers

• 90085-57-7
• 2,3,3-trimethylpent-1-en-4-yne
• EN300-1808777
• 2,3,3-Trimethylpent-1-en-4-yne

• Inchi： 1S/C8H12/c1-6-8(4,5)7(2)3/h1H,2H2,3-5H3
• InChI Key： WDHDPFVTOXHSOJ-UHFFFAOYSA-N
• SMILES： C(C#C)(C)(C)C(=C)C

Computed Properties

• Exact Mass: 108.093900383g/mol
• Monoisotopic Mass: 108.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons

Additional information on 2,3,3-Trimethylpent-1-en-4-yne

Comprehensive Guide to 2,3,3-Trimethylpent-1-en-4-yne (CAS No. 90085-57-7): Properties, Applications, and Market Insights

2,3,3-Trimethylpent-1-en-4-yne (CAS No. 90085-57-7) is a specialized organic compound with a unique molecular structure that combines both alkyne and alkene functionalities. This compound, often referred to in research circles as trimethylpentenyne, has garnered attention due to its versatile chemical properties and potential applications in advanced material science and synthetic chemistry. Its molecular formula, C₈H₁₂, highlights its unsaturated hydrocarbon nature, making it a subject of interest for researchers exploring click chemistry and polymerization catalysts.

The compound’s structure features a terminal alkyne group and a trisubstituted alkene, which contribute to its reactivity in various organic transformations. Recent studies have explored its role in metal-catalyzed coupling reactions, a hot topic in green chemistry and sustainable synthesis. Researchers are particularly interested in how 2,3,3-Trimethylpent-1-en-4-yne can be used to create high-performance polymers or pharmaceutical intermediates, aligning with the growing demand for eco-friendly chemical processes.

One of the most searched questions about this compound is: "What are the industrial uses of 2,3,3-Trimethylpent-1-en-4-yne?" While its applications are still under investigation, preliminary research suggests potential in specialty coatings and adhesive formulations, where its unsaturated bonds could enhance cross-linking efficiency. Additionally, its derivatives might play a role in organic electronics, a field gaining traction due to the rise of flexible displays and wearable technology.

From a market perspective, the demand for 2,3,3-Trimethylpent-1-en-4-yne is niche but growing, particularly in academic and industrial R&D sectors. Companies specializing in fine chemicals and custom synthesis are increasingly listing this compound in their catalogs, catering to the needs of researchers working on advanced functional materials. Its limited commercial availability, however, makes it a high-value product in the chemical supply chain.

Safety and handling of 2,3,3-Trimethylpent-1-en-4-yne are also frequently searched topics. While not classified as hazardous under standard regulations, proper storage in inert atmospheres and avoidance of strong oxidizers are recommended due to its unsaturated nature. This aligns with broader industry trends emphasizing chemical safety protocols and lab sustainability.

In summary, 2,3,3-Trimethylpent-1-en-4-yne (CAS No. 90085-57-7) represents a promising building block in modern chemistry, with potential applications spanning from material science to catalysis. As research progresses, its role in addressing challenges like sustainable synthesis and smart materials could expand, making it a compound to watch in the coming years.